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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluoro-N-phenylaniline

CAS No.: 58627-14-8

Cat. No.: B14623098

Get Quote

The N-phenyl-2-(4-methoxyphenyl)acetamide core represents a privileged scaffold in the

landscape of drug discovery and development. Its derivatives have demonstrated a remarkable

breadth of biological activities, positioning them as promising lead compounds for a range of

therapeutic areas. This technical guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of the synthesis, characterization, and potential

applications of this versatile chemical entity and its N-phenyl analogs.

It is important to note a discrepancy in the provided Chemical Abstracts Service (CAS) number.

While the topic specifies CAS 5580-80-3, this identifier corresponds to Ortetamine, a

compound with a distinct chemical structure. This guide will therefore focus on the N-phenyl-2-

(4-methoxyphenyl)acetamide framework and its derivatives, which aligns with the descriptive

intent of the topic.

This document will delve into the synthetic methodologies for creating a library of these

compounds, detail the analytical techniques for their characterization, and explore their

potential as anticonvulsant, anticancer, and antimicrobial agents. Furthermore, it will provide

field-proven experimental protocols to empower researchers in their exploration of this

promising class of molecules.
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Synthesis and Derivatization: Building the Molecular
Framework
The synthesis of N-phenyl-2-(4-methoxyphenyl)acetamide and its analogs is typically achieved

through the formation of an amide bond between 4-methoxyphenylacetic acid or its activated

form and a corresponding aniline derivative. The choice of synthetic route often depends on the

desired scale, the reactivity of the starting materials, and the available laboratory resources.

A common and effective method involves the activation of the carboxylic acid using a coupling

agent, followed by the addition of the aniline. This approach is favored for its generally mild

reaction conditions and broad substrate scope.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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